Chiral-boron-Lewis-acid-catalysed desymmetric ring expansion of 4-substituted cyclohexanones with α-diazomethylphosphonates†
Organic Chemistry Frontiers Pub Date: 2023-02-13 DOI: 10.1039/D2QO01912D
Abstract
A method for desymmetrizing asymmetric ring expansion of 4-substituted cyclohexanones with α-diazomethylphosphonates catalyzed by a chiral boron Lewis acid has been developed. The method affords β-ketophosphonate compounds bearing a stereogenic center at the α-position in up to 80% yields, 86% ee, and >20 : 1 dr. The obtained products can be further derivatized, demonstrating the synthetic potential of this reaction.
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Journal Name：Organic Chemistry Frontiers
Research Products
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CAS no.: 175140-00-8
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CAS no.: 112319-85-4
